Cas no 501944-47-4 (Oxazole, 5-(4-bromo-2-methylphenyl)-)

Oxazole, 5-(4-bromo-2-methylphenyl)- structure
501944-47-4 structure
Product Name:Oxazole, 5-(4-bromo-2-methylphenyl)-
CAS No:501944-47-4
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD31725130
CID:1562239
PubChem ID:69837516
Update Time:2025-04-21

Oxazole, 5-(4-bromo-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 5-(4-bromo-2-methylphenyl)-
    • SCHEMBL6607846
    • 5-(4-bromo-2-methylphenyl)oxazole
    • 501944-47-4
    • 5-(4-Bromo-2-methylphenyl)-1,3-oxazole
    • MFCD31725130
    • CS-0192868
    • A1-12429
    • E95004
    • NTPCAUDLTKWKCM-UHFFFAOYSA-N
    • MDL: MFCD31725130
    • Inchi: 1S/C10H8BrNO/c1-7-4-8(11)2-3-9(7)10-5-12-6-13-10/h2-6H,1H3
    • InChI Key: NTPCAUDLTKWKCM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C2=CN=CO2)=C(C)C=1

Computed Properties

  • Exact Mass: 236.97894
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

Oxazole, 5-(4-bromo-2-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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